Cas no 1468465-15-7 (4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine)

• Product Name: 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine
• CAS No: 1468465-15-7
• MF: C₁₁H₇ClF₂N₂
• MW: 240.636488199234
• CID: 5576919
• Update Time: 2025-06-07

4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-(2,4-difluorophenyl)-2-methyl-
• 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine

• Inchi： 1S/C11H7ClF2N2/c1-6-15-10(5-11(12)16-6)8-3-2-7(13)4-9(8)14/h2-5H,1H3
• InChI Key： QGTNFWNRCGSXLP-UHFFFAOYSA-N
• SMILES： C1(C)=NC(C2=CC=C(F)C=C2F)=CC(Cl)=N1

Experimental Properties

• Density: 1.353±0.06 g/cm3(Predicted)
• Boiling Point: 308.6±37.0 °C(Predicted)
• pka: -1.98±0.39(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine

Recent Advances in the Study of 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine (CAS: 1468465-15-7)

The compound 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine (CAS: 1468465-15-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This pyrimidine derivative is being investigated for its potential applications in drug discovery, particularly as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its chemical properties, synthetic pathways, and biological activities, shedding light on its promising role in medicinal chemistry.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in various cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have demonstrated that 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine serves as a versatile scaffold for the design of selective kinase inhibitors. Its structural features allow for modifications that can enhance binding affinity and specificity toward target kinases, making it a valuable tool in drug design.

In addition to its role in kinase inhibition, recent studies have explored the compound's potential in other therapeutic areas. For instance, it has been investigated as a precursor in the synthesis of antiviral agents. The difluorophenyl and chloro substituents on the pyrimidine ring contribute to its ability to interact with viral proteins, thereby inhibiting viral replication. This has opened new avenues for the development of treatments for viral infections, particularly those caused by RNA viruses.

The synthetic routes for 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine have also been optimized in recent research. Advances in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production of this compound. These improvements not only enhance its accessibility for research purposes but also reduce the environmental impact of its synthesis, aligning with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Furthermore, computational studies have provided deeper insights into the molecular interactions of this compound. Molecular docking and dynamics simulations have revealed its binding modes with various biological targets, offering a rationale for its observed activities. These computational approaches, combined with experimental data, have facilitated the rational design of derivatives with improved pharmacological profiles.

In conclusion, 4-chloro-6-(2,4-difluorophenyl)-2-methylpyrimidine (CAS: 1468465-15-7) represents a promising scaffold in medicinal chemistry, with applications ranging from kinase inhibition to antiviral therapy. Recent research has highlighted its versatility, synthetic accessibility, and potential for further optimization. As studies continue to uncover its full potential, this compound is poised to play a significant role in the development of next-generation therapeutics.